Cas no 3972-41-6 ((R)-2-Bromosuccinic Acid)

• Product Name: (R)-2-Bromosuccinic Acid
• CAS No: 3972-41-6
• MF: C₄H₅BrO₄
• MW: 196.984101057053
• MDL: MFCD04115793
• CID: 891528
• PubChem ID: 6995506
• Update Time: 2025-10-29

(R)-2-Bromosuccinic Acid Chemical and Physical Properties

Names and Identifiers

• (R)-BROMOSUCCINIC ACID
• (R)-2-BROMOSUCCINIC ACID
• (2R)-2-Bromosuccinic acid
• butanedioic acid, 2-bromo-, (2R)-
• D-alpha-Bromosuccinic acid
• Butanedioic acid, bromo-, (2R)-
• 3972-41-6
• MFCD04115793
• UNII-869RC7I48R
• 869RC7I48R
• (R)-2-Bromosuccinicacid
• SCHEMBL19284195
• AKOS006291862
• D-.ALPHA.-BROMOSUCCINIC ACID
• DTXSID201309283
• Bromosuccinic acid, (+)-
• CS-0452070
• Bromosuccinic acid D-form [MI]
• R-(+)-Bromosuccinic acid
• DB-362330
• (2R)-2-bromobutanedioic acid
• Q27269718
• (+)-bromosuccinic acid
• C4H5BrO4
• QQWGVQWAEANRTK-UWTATZPHSA-N
• (R)-2-Bromo-1,4-butanedioic acid
• (R)-2-Bromosuccinic Acid

• MDL： MFCD04115793
• Inchi： 1S/C4H5BrO4/c5-2(4(8)9)1-3(6)7/h2H,1H2,(H,6,7)(H,8,9)/t2-/m1/s1
• InChI Key： QQWGVQWAEANRTK-UWTATZPHSA-N
• SMILES： Br[C@@H](C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 195.93705
• Monoisotopic Mass: 195.93712 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 196.98
• XLogP3: 0.1
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Boiling Point: 255.1℃ at 760 mmHg
• PSA: 74.6

Additional information on (R)-2-Bromosuccinic Acid

Comprehensive Guide to (R)-2-Bromosuccinic Acid (CAS No. 3972-41-6): Properties, Applications, and Market Insights

(R)-2-Bromosuccinic Acid (CAS No. 3972-41-6) is a chiral organic compound widely used in pharmaceutical synthesis, biochemical research, and specialty chemical manufacturing. As the (R)-enantiomer of 2-bromosuccinic acid, this compound plays a crucial role in asymmetric synthesis and drug development. With increasing demand for enantiomerically pure compounds in the life sciences sector, (R)-2-Bromosuccinic Acid has gained significant attention from researchers and manufacturers alike.

The molecular structure of (R)-2-Bromosuccinic Acid features a bromine atom at the second carbon position of the succinic acid backbone, creating a versatile building block for organic synthesis. This brominated succinic acid derivative exhibits unique reactivity patterns that make it valuable for creating complex molecular architectures. Recent studies highlight its importance in developing novel chiral catalysts and pharmaceutical intermediates, particularly in the synthesis of active pharmaceutical ingredients (APIs) with specific stereochemical requirements.

From a chemical properties perspective, (R)-2-Bromosuccinic Acid typically appears as a white to off-white crystalline powder with good solubility in polar organic solvents. Its stereochemical purity is a critical quality parameter, with most commercial samples offering ≥98% enantiomeric excess (ee). The compound's melting point ranges between 120-125°C, and it demonstrates characteristic reactivity at both the carboxylic acid and bromine functional groups. These properties make it particularly useful for stereoselective reactions in medicinal chemistry applications.

The applications of (R)-2-Bromosuccinic Acid span multiple industries. In pharmaceutical research, it serves as a key intermediate for synthesizing chiral drugs targeting neurological disorders and metabolic diseases. The compound's ability to introduce both bromine and carboxyl functionalities in a stereocontrolled manner makes it valuable for creating biologically active molecules. Additionally, material scientists utilize this brominated compound in developing advanced polymeric materials with specific optical properties.

Recent market trends show growing demand for (R)-2-Bromosuccinic Acid in green chemistry applications. Researchers are exploring its use in sustainable synthesis routes that minimize environmental impact while maintaining high stereoselectivity. This aligns with current industry focus on green pharmaceutical manufacturing and atom-efficient reactions. The compound's versatility in asymmetric synthesis continues to attract interest from both academic and industrial research groups.

Quality control for (R)-2-Bromosuccinic Acid typically involves advanced analytical techniques including HPLC chiral separation, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets stringent purity requirements for research and production applications. Storage recommendations generally suggest keeping the material in cool, dry conditions away from strong bases and reducing agents to maintain its chemical stability and stereochemical integrity over time.

From a regulatory perspective, (R)-2-Bromosuccinic Acid is subject to standard chemical handling guidelines rather than specialized restrictions. However, researchers should consult current chemical safety data sheets for specific handling precautions. The compound's status as a non-hazardous research chemical in most jurisdictions facilitates its widespread use across international research and development programs.

Emerging research directions for (R)-2-Bromosuccinic Acid include its potential in biocatalysis applications and enzyme-mediated synthesis. Scientists are investigating its transformation using engineered enzymes to create high-value chiral building blocks with improved sustainability profiles. These developments align with broader industry movements toward biocatalytic processes and white biotechnology solutions.

For researchers sourcing (R)-2-Bromosuccinic Acid, important considerations include supplier reliability, batch-to-batch consistency, and comprehensive analytical documentation. The global market offers material from various producers, with quality and pricing varying based on enantiomeric purity levels and scale of supply. Current market intelligence suggests stable availability with potential seasonal fluctuations in lead times for custom synthesis projects.

In conclusion, (R)-2-Bromosuccinic Acid (CAS No. 3972-41-6) represents a valuable chiral synthon with diverse applications in modern chemical research and development. Its unique combination of stereochemical properties and functional group reactivity ensures continued relevance in pharmaceutical innovation and specialty chemical manufacturing. As synthetic methodologies advance and demand for enantiomerically pure compounds grows, this brominated succinic acid derivative will likely maintain its importance in the fine chemicals landscape.